Cas no 2548990-26-5 (2-[(Oxetan-2-yl)methoxy]pyrimidine)

• Product Name: 2-[(Oxetan-2-yl)methoxy]pyrimidine
• CAS No: 2548990-26-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5328188
• PubChem ID: 154582967
• Update Time: 2023-08-26

2-[(Oxetan-2-yl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxetanylmethoxy)pyrimidine
• 2-[(oxetan-2-yl)methoxy]pyrimidine
• 2548990-26-5
• F6608-1978
• AKOS040705840
• 2-[(Oxetan-2-yl)methoxy]pyrimidine

• Inchi： 1S/C8H10N2O2/c1-3-9-8(10-4-1)12-6-7-2-5-11-7/h1,3-4,7H,2,5-6H2
• InChI Key： XCBQLAHXAGCWBU-UHFFFAOYSA-N
• SMILES： O1CCC1COC1N=CC=CN=1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.1±32.0 °C(Predicted)
• pka: 1.04±0.13(Predicted)